Cas no 1257856-86-2 ((S)-N-Boc-3-Cyanomorpholine)

• Product Name: (S)-N-Boc-3-Cyanomorpholine
• CAS No: 1257856-86-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD17010136
• CID: 821553
• PubChem ID: 44182327
• Update Time: 2024-11-02

(S)-N-Boc-3-Cyanomorpholine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-3-Cyanomorpholine
• (3S)-3-Cyano-4-morpholinecarboxylic acid tert-butyl ester
• (S)-N-Boc-3-cyamorpholine
• tert-butyl (3S)-3-cyanomorpholine-4-carboxylate
• (S)-tert-Butyl 3-cyanomorpholine-4-carboxylate
• MFCD17010136
• 1257856-86-2
• DB-023301
• (S)-4-Boc-3-cyanomorpholine
• (S)-tert-Butyl3-cyanomorpholine-4-carboxylate
• 4-MORPHOLINECARBOXYLIC ACID, 3-CYANO-, 1,1-DIMETHYLETHYL ESTER, (3S)-
• AS-76971
• DTXSID00657775
• tert-Butyl (S)-3-cyanomorpholine-4-carboxylate
• CS-0103646

• MDL： MFCD17010136
• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11/h8H,4-5,7H2,1-3H3/t8-/m0/s1
• InChI Key： QSBSEJKNKHZYKD-QMMMGPOBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](C#N)C1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 340 ºC
• Flash Point: 160 ºC